Cas no 1895209-01-4 (3-(2-chloro-3,6-difluorophenyl)butan-1-amine)

• Product Name: 3-(2-chloro-3,6-difluorophenyl)butan-1-amine
• CAS No: 1895209-01-4
• MF: C₁₀H₁₂ClF₂N
• MW: 219.65878868103
• CID: 6078812
• PubChem ID: 117313643
• Update Time: 2025-05-21

3-(2-chloro-3,6-difluorophenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-3,6-difluorophenyl)butan-1-amine
• 1895209-01-4
• EN300-1993322

• Inchi： 1S/C10H12ClF2N/c1-6(4-5-14)9-7(12)2-3-8(13)10(9)11/h2-3,6H,4-5,14H2,1H3
• InChI Key： BCDPDZPKZIEXRT-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C(C)CCN)F)F

Computed Properties

• Exact Mass: 219.0626334g/mol
• Monoisotopic Mass: 219.0626334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2-chloro-3,6-difluorophenyl)butan-1-amine

3-(2-chloro-3,6-difluorophenyl)butan-1-amine: A Comprehensive Overview

The compound 3-(2-chloro-3,6-difluorophenyl)butan-1-amine, identified by the CAS number 1895209-01-4, is a versatile and intriguing molecule with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential uses in drug development and material science.

Recent studies have highlighted the importance of 3-(2-chloro-3,6-difluorophenyl)butan-1-amine in the context of medicinal chemistry. Researchers have explored its role as a building block for constructing bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of chlorine and fluorine atoms in the aromatic ring contributes to its high reactivity and selectivity in various chemical reactions, making it a valuable intermediate in organic synthesis.

The synthesis of CAS 1895209-01-4 involves a multi-step process that typically begins with the chlorination and fluorination of an aromatic ring. This is followed by nucleophilic substitution or coupling reactions to introduce the butanamine group. The optimization of these steps has been a focus of recent research, with scientists seeking to improve yield and reduce reaction times while maintaining product purity.

In terms of applications, 3-(2-chloro-3,6-difluorophenyl)butan-1-amine has shown promise in the development of advanced materials. Its ability to form stable amide bonds makes it a candidate for use in polymer chemistry, where it can be incorporated into high-performance materials with tailored mechanical and thermal properties.

Furthermore, this compound has been studied for its potential in catalysis. The presence of electron-withdrawing groups on the aromatic ring enhances its ability to act as a catalyst in certain organic transformations, particularly those involving nucleophilic aromatic substitution.

The environmental impact and safety profile of CAS 1895209-01-4 have also been evaluated in recent studies. While it is not classified as a hazardous substance under current regulations, proper handling and storage procedures are recommended to ensure workplace safety and minimize environmental exposure.

In conclusion, 3-(2-chloro-3,6-difluorophenyl)butan-1-amine (CAS 1895209-01-4) is a compound with diverse applications and significant potential for future innovations in chemistry and pharmacology. Ongoing research continues to uncover new uses and optimize its synthesis, positioning it as an important molecule in contemporary chemical research.